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Compound of Interest

Compound Name: Disodium 5'-ribonucleotide

Cat. No.: B1660640 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Disodium 5'-ribonucleotide, a common flavor enhancer. Following

these procedural steps will help mitigate risks and ensure proper disposal.

Disodium 5'-ribonucleotide is generally considered slightly hazardous, with potential for

irritation upon contact with skin, eyes, or if inhaled.[1] It is a white to light yellow crystalline

powder that is soluble in water.[2] While stable under normal conditions, it is incompatible with

strong oxidizing agents.[2]

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is crucial for minimizing exposure.

Engineering Controls:

Ventilation: Use exhaust ventilation to maintain airborne levels below recommended

exposure limits.[1][2]

Personal Protective Equipment: A comprehensive PPE strategy is mandatory to prevent

dermal, ocular, and respiratory exposure.
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PPE Category
Specific
Recommendations

Rationale

Eye/Face Protection

Protective eyeglasses or

chemical safety goggles.[1][2]

Tightly fitting safety goggles or

a face shield (8-inch minimum)

are also recommended.[3]

Prevents eye irritation from

dust particles.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to

minimize skin contact.[1][2]

Handle with gloves, inspecting

them before use.[3][4] A

complete suit protecting

against chemicals may be

necessary depending on the

concentration and amount of

the substance.[4]

Minimizes the risk of skin

irritation.[1] Proper glove

removal technique is essential

to avoid skin contact.[3][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[1]

[2]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[1]

Procedural Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Personnel should be trained and familiar with handling organic chemicals.[2]

Avoid contact with skin and eyes, and prevent breathing in dust.[2]

Implement measures to prevent dust formation during handling.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.atamanchemicals.com/e-635-disodium-5--ribonucleotide-i-g_u33219/
https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.atamanchemicals.com/e-635-disodium-5--ribonucleotide-i-g_u33219/
https://www.himediadownloads.com/MSDS/RM9518.pdf
https://www.himediadownloads.com/MSDS/RM9518.pdf
https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.atamanchemicals.com/e-635-disodium-5--ribonucleotide-i-g_u33219/
https://www.himediadownloads.com/MSDS/RM9518.pdf
https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.foodsweeteners.com/disodium-5-ribonucleotides-msds/
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.foodchemadditives.com/pdf/en/disodium-5-ribonucleotides-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly before breaks and after handling the product.[3][4]

Storage:

Store in a cool, dry place away from strong light and heat.[2]

Keep containers tightly closed and properly sealed to prevent leakage.[3][4]

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[2] Seek medical advice.[2]

[4]

Skin Contact

Wash the affected area with soap and water.[2]

[5] If irritation develops, seek medical attention.

[2]

Inhalation

Remove the individual from the exposure area

to fresh air.[2] If not breathing, provide artificial

respiration.[4] Seek immediate medical advice.

[2]

Ingestion

Do NOT induce vomiting.[2][3] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[2] Never

give anything by mouth to an unconscious

person.[3][4][5] Consult a physician.[3][4]

Spill and Disposal Plan
Proper containment and disposal of Disodium 5'-ribonucleotide are essential to prevent

environmental contamination and further exposure.

Spill Cleanup:
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Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][2]

Place the absorbed material into a suitable, closed container for disposal.[2][3][5]

Clean up spills immediately, observing all safety precautions outlined in the PPE section.[1]

[2]

Disposal:

Dispose of the waste material through a licensed professional waste disposal service.[4]

Contaminated packaging should be disposed of as unused product.[4][5]

Do not allow the product to enter drains.[3]
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7. Dispose of Waste

8. Doff PPE

Emergency Event
(Spill, Exposure)

Administer First Aid

Seek Medical Attention
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Caption: Workflow for Safe Handling of Disodium 5'-ribonucleotide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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